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Compound of Interest

Compound Name: Cadmium myristate

Cat. No.: B160200 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cadmium myristate, the cadmium salt of myristic acid, is a metal carboxylate that serves as a

key precursor in the synthesis of cadmium-based nanomaterials, particularly quantum dots

(QDs). Its physical and chemical properties are critical determinants of its utility in these

applications, influencing reaction kinetics, nanoparticle morphology, and stability. This technical

guide provides a comprehensive overview of the known physical properties of cadmium
myristate, detailed experimental protocols for its synthesis and analysis, and an exploration of

the cellular signaling pathways impacted by cadmium, a crucial consideration for drug

development professionals.

Core Physical and Chemical Properties
Cadmium myristate is a white solid at room temperature.[1] Its properties are summarized in

the tables below.

General Properties
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Property Value Reference

CAS Number 10196-67-5 [2][3][4]

Molecular Formula C₂₈H₅₄CdO₄ [2][3][4]

Molecular Weight 567.137 g/mol [2][3][4]

Appearance White solid/precipitate [1]

EINECS Number 233-489-6 [3]

Thermal Properties
Property Value Reference

Boiling Point 319.6 °C at 760 mmHg [3][5]

Flash Point 144.8 °C [3][5]

Enthalpy of Fusion (ΔfusH) 43.00 kJ/mol at 374.70 K [6]

Entropy of Fusion (ΔfusS) 115.00 J/mol·K at 374.70 K [6]

Vapor Pressure
Temperature Vapor Pressure Reference

25 °C 0.000139 mmHg [3][5]

Solubility
Quantitative solubility data for cadmium myristate in various solvents is not readily available in

the reviewed literature. However, its qualitative solubility is well-documented in the context of its

use in nanoparticle synthesis.
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Solvent Type Solubility Notes Reference

Non-polar organic

solvents

Soluble (especially

upon heating)

Dissolves in 1-

octadecene at

approximately 100 °C.

Soluble in hot toluene.

[7][8]

Polar protic solvents Insoluble

Insoluble in water,

ethanol, and

methanol.

[9]

Spectroscopic Data
Detailed experimental FT-IR and NMR spectra for pure cadmium myristate are not widely

reported in the available literature. Characterization is often performed in the context of its

application as a precursor, where it is part of a mixture.

Experimental Protocols
Synthesis of Cadmium Myristate
Objective: To synthesize cadmium myristate via a precipitation reaction.

Materials:

Cadmium nitrate tetrahydrate (Cd(NO₃)₂·4H₂O)

Sodium hydroxide (NaOH)

Myristic acid (C₁₄H₂₈O₂)

Methanol (CH₃OH)

Round-bottom flasks

Stirring apparatus

Addition funnel
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Filtration apparatus

Vacuum drying oven

Procedure:

Preparation of Sodium Myristate Solution: Dissolve 0.240 g of sodium hydroxide and 1.370 g

of myristic acid in 240 ml of methanol in a round-bottom flask with stirring to form sodium

myristate.[1]

Preparation of Cadmium Nitrate Solution: In a separate flask, dissolve 0.617 g of cadmium

nitrate tetrahydrate in 40 ml of methanol.[1]

Precipitation: Add the cadmium nitrate solution dropwise (approximately 1 drop per second)

to the stirring sodium myristate solution using an addition funnel. A white precipitate of

cadmium myristate will form.[1]

Washing: Filter the solution to collect the white precipitate. Wash the precipitate with

methanol three times to remove any unreacted starting materials and byproducts.[1]

Drying: Dry the purified cadmium myristate precipitate under vacuum overnight.[1]
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Preparation of Sodium Myristate

Preparation of Cadmium Nitrate Solution
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Synthesis of Cadmium Myristate Workflow.

Thermal Analysis
Objective: To characterize the thermal stability and decomposition of cadmium myristate.

Instrumentation:

Thermogravimetric Analyzer (TGA)

Differential Scanning Calorimeter (DSC)

Typical Experimental Conditions:
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Atmosphere: Inert (e.g., Nitrogen) or Oxidizing (e.g., Air)

Heating Rate: A controlled rate, typically 5-20 °C/min

Temperature Range: From ambient temperature to a temperature sufficient for complete

decomposition.

Data Acquired:

TGA: Mass loss as a function of temperature, indicating decomposition steps.

DSC: Heat flow as a function of temperature, indicating phase transitions (e.g., melting) and

decomposition events (exothermic or endothermic).

Biological Considerations for Drug Development
While cadmium myristate itself is not directly implicated in biological signaling pathways, its

potential dissociation in biological systems to release cadmium ions (Cd²⁺) is a significant

concern for drug development professionals. Cadmium is a known toxic heavy metal that can

interfere with numerous cellular processes.

Cellular Uptake of Cadmium
Cadmium ions can enter cells through various transport mechanisms, often competing with

essential divalent cations like calcium (Ca²⁺) and zinc (Zn²⁺).
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Mechanisms of Cellular Cadmium Ion Uptake.

Cadmium-Induced Cellular Signaling Pathways
Once inside the cell, cadmium ions can disrupt critical signaling pathways, leading to cellular

stress, apoptosis, and carcinogenesis. Key pathways affected by cadmium include:

Mitogen-Activated Protein Kinase (MAPK) Pathway: Cadmium can activate various MAPK

pathways, including ERK, JNK, and p38, which are involved in cell proliferation,

differentiation, and stress responses.[10]

Nuclear Factor kappa-light-chain-enhancer of activated B cells (NF-κB) Pathway: Cadmium

can induce the activation of NF-κB, a key regulator of inflammatory and immune responses.

[10]

Tumor Protein 53 (p53) Pathway: Cadmium can interfere with the p53 tumor suppressor

pathway, which is crucial for cell cycle control and apoptosis in response to DNA damage.

[10]
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Overview of Cadmium-Affected Signaling Pathways.

Conclusion
Cadmium myristate is a crucial precursor in materials science, with its physical properties

dictating its performance in the synthesis of nanomaterials. This guide has summarized the

available data on its physical characteristics and provided detailed experimental protocols. For

professionals in drug development, while cadmium myristate itself may not be a direct

therapeutic agent, the potential for cadmium ion release necessitates a thorough

understanding of cadmium's cellular uptake mechanisms and its disruptive effects on key

signaling pathways. Further research is warranted to obtain more precise quantitative data on
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the physical properties of cadmium myristate, particularly its density and solubility in a wider

range of solvents, and to elucidate its full spectroscopic profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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